Cas no 175278-36-1 (N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide)

• Product Name: N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide
• CAS No: 175278-36-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• MDL: MFCD00276972
• CID: 138105
• PubChem ID: 2736668
• Update Time: 2025-11-02

N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide
• Acetamide,N-[4-chloro-2-(trifluoromethoxy)phenyl]-
• N-[4-Chloro-2-(trifluoromethoxy)phenyl]acetamide
• 4'-Chloro-2'-(trifluoromethoxy)acetanilide
• 4-CHLORO-2-(TRIFLUOROMETHOXY)ACETANILIDE
• N1-[4-chloro-2-(trifluoromethoxy)phenyl]acetamide
• 4Y-0806
• SCHEMBL17681667
• Acetamide, N-[4-chloro-2-(trifluoromethoxy)phenyl]-
• 175278-36-1
• AKOS015910754
• MFCD00276972
• A812057
• 4/'-CHLORO-2/'-(TRIFLUOROMETHOXY)ACETANILIDE
• Maybridge1_000109
• MixCom1_000197
• FT-0617988
• DTXSID10371516
• RIYOBXWNWKZLSR-UHFFFAOYSA-N
• CS-0336803
• 4'-Chloro-2'-(trifluoromethoxy)acetanilide97%
• 4'-Chloro-2'-(trifluoromethoxy)acetanilide 97%

• MDL： MFCD00276972
• Inchi： 1S/C9H7ClF3NO2/c1-5(15)14-7-3-2-6(10)4-8(7)16-9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： RIYOBXWNWKZLSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC(F)(F)F)NC(C)=O

Computed Properties

• Exact Mass: 253.01200
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 128 °C
• PSA: 38.33000
• LogP: 3.27000

N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide

N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide (CAS 175278-36-1): A Comprehensive Overview

N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide (CAS 175278-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloro-trifluoromethoxy acetamide derivative exhibits unique chemical properties due to its molecular structure, featuring both chloro and trifluoromethoxy functional groups. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents.

The compound's molecular formula C9H7ClF3NO2 and molecular weight 253.6 g/mol make it an interesting subject for structure-activity relationship studies. Its N-(4-chloro-2-(trifluoromethoxy)phenyl) moiety contributes to specific electronic and steric properties that influence biological activity. Recent studies suggest potential applications in developing novel enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research.

In the pharmaceutical sector, N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide has shown promise as an intermediate for central nervous system (CNS) targeting compounds. The trifluoromethoxy group enhances membrane permeability, while the chloro substituent contributes to binding affinity. These features align with current research trends focusing on blood-brain barrier penetration and targeted drug delivery systems.

The agrochemical industry has explored CAS 175278-36-1 derivatives for potential pesticide applications. The compound's structural elements demonstrate effectiveness against various plant pathogens, particularly in developing next-generation fungicides. This application gains importance as agricultural researchers seek environmentally friendly pest control solutions with reduced ecological impact.

Synthetic approaches to N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide typically involve multi-step organic synthesis from commercially available precursors. Recent advancements in green chemistry have improved production efficiency while minimizing environmental impact. The compound's crystalline form and moderate solubility in organic solvents make it suitable for various formulation developments.

Quality control of CAS 175278-36-1 involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure high purity standards required for research and industrial applications. Storage recommendations typically suggest cool, dry conditions in amber glass containers to maintain stability.

Market demand for N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide reflects growing interest in fluorinated pharmaceuticals and specialty chemicals. The compound's versatility makes it valuable for medicinal chemistry libraries and high-throughput screening programs. Current research explores its potential in addressing antimicrobial resistance challenges and developing sustainable agriculture solutions.

Safety considerations for handling CAS 175278-36-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses is recommended. Researchers should consult material safety data sheets for specific handling guidelines.

The future outlook for N-(4-Chloro-2-(trifluoromethoxy)phenyl)acetamide appears promising, with ongoing investigations into its biological activities and material science applications. Its structural features continue to inspire novel compound development across multiple scientific disciplines, particularly in addressing current challenges in precision medicine and smart agrochemicals.